Cas no 336817-27-7 (2N-Boc-2',2''-triaminotriethylamine-bis(chloroacetamide))
2N-Boc-2',2''-triaminotriethylamine-bis(chloroacetamide) Chemical and Physical Properties
Names and Identifiers
-
- 2N-Boc-2',2''-triaminotriethylamine-bis(chloroacetamide)
- Tert-butyl N-[2-[bis[2-[(2-chloroacetyl)amino]ethyl]amino]ethyl]carbamate
-
- Inchi: 1S/C15H28Cl2N4O4/c1-15(2,3)25-14(24)20-6-9-21(7-4-18-12(22)10-16)8-5-19-13(23)11-17/h4-11H2,1-3H3,(H,18,22)(H,19,23)(H,20,24)
- InChI Key: PIACGCJCZZRQJR-UHFFFAOYSA-N
- SMILES: ClCC(NCCN(CCNC(CCl)=O)CCNC(=O)OC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 13
- Complexity: 408
- Topological Polar Surface Area: 99.8
2N-Boc-2',2''-triaminotriethylamine-bis(chloroacetamide) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N286500-25mg |
2N-Boc-2',2''-triaminotriethylamine-bis(chloroacetamide) |
336817-27-7 | 25mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N286500-50mg |
2N-Boc-2',2''-triaminotriethylamine-bis(chloroacetamide) |
336817-27-7 | 50mg |
$ 105.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733645-1g |
tert-Butyl (2-(bis(2-(2-chloroacetamido)ethyl)amino)ethyl)carbamate |
336817-27-7 | 98% | 1g |
¥2163.00 | 2024-05-18 |
2N-Boc-2',2''-triaminotriethylamine-bis(chloroacetamide) Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 2N-Boc-2',2''-triaminotriethylamine-bis(chloroacetamide)
2N-Boc-2',2''-Triaminotriethylamine-bis(chloroacetamide): A Versatile Compound in Medicinal Chemistry
2N-Boc-2',2''-Triaminotriethylamine-bis(chloroacetamide) (CAS No. 336817-27-7) is a multifunctional compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound is characterized by its Boc (tert-butoxycarbonyl) protecting group, which is crucial for controlling the reactivity and stability of the triaminotriethylamine core. The bis(chloroacetamide) moieties further enhance its reactivity and versatility, making it a valuable building block in the synthesis of complex molecules.
The Boc protecting group is widely used in organic synthesis to temporarily mask the reactivity of amino groups. This allows for selective functionalization and stepwise construction of complex molecules, which is particularly important in the development of pharmaceuticals. The triaminotriethylamine core, with its three primary amine functionalities, provides multiple sites for further modification, enabling the synthesis of a wide range of derivatives with diverse biological activities.
The bis(chloroacetamide) moieties are reactive electrophiles that can readily undergo nucleophilic substitution reactions. This property makes 2N-Boc-2',2''-Triaminotriethylamine-bis(chloroacetamide) an excellent starting material for the preparation of conjugates with various nucleophiles, such as amines, thiols, and alcohols. These conjugates can be designed to target specific biological pathways or receptors, making them potential candidates for drug discovery and development.
Recent research has highlighted the potential applications of 2N-Boc-2',2''-Triaminotriethylamine-bis(chloroacetamide) in several areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens. The researchers found that the triaminotriethylamine core and the bis(chloroacetamide) moieties work synergistically to inhibit viral replication by interfering with key viral enzymes.
In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 2N-Boc-2',2''-Triaminotriethylamine-bis(chloroacetamide) as a scaffold for the development of novel anticancer agents. The researchers synthesized a series of derivatives by attaching various functional groups to the triaminotriethylamine core and evaluated their cytotoxicity against several cancer cell lines. The results showed that some derivatives exhibited significant antiproliferative activity, suggesting their potential as lead compounds for further optimization.
The versatility of 2N-Boc-2',2''-Triaminotriethylamine-bis(chloroacetamide) extends beyond antiviral and anticancer applications. It has also been investigated as a platform for the design of imaging agents and drug delivery systems. For example, a study published in Molecular Pharmaceutics described the synthesis and evaluation of fluorescent conjugates derived from this compound. These conjugates were shown to have excellent cellular uptake and retention properties, making them promising candidates for in vivo imaging applications.
In addition to its synthetic utility, 2N-Boc-2',2''-Triaminotriethylamine-bis(chloroacetamide) has been used as a tool compound in chemical biology studies to probe protein-protein interactions and enzymatic activities. The ability to selectively modify specific amino acid residues using this compound has provided valuable insights into the mechanisms underlying various biological processes.
The synthesis of 2N-Boc-2',2''-Triaminotriethylamine-bis(chloroacetamide) typically involves several steps, including the protection of the primary amine groups with Boc chloride, followed by the introduction of the chloroacetamide moieties through nucleophilic substitution reactions. The choice of solvents and reaction conditions is critical for achieving high yields and purity levels. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for research and industrial applications.
In conclusion, 2N-Boc-2',2''-Triaminotriethylamine-bis(chloroacetamide) (CAS No. 336817-27-7) is a highly versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and reactivity make it an attractive starting material for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.
336817-27-7 (2N-Boc-2',2''-triaminotriethylamine-bis(chloroacetamide)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)